Cas no 1573-17-7 (1,4-Diacetyl-2-butyne-1,4-diol)
1,4-Diacetyl-2-butyne-1,4-diol is a versatile acetylene-based intermediate with applications in organic synthesis and specialty chemicals. Its diacetyl and diol functional groups enable selective reactivity, making it useful for cross-coupling reactions, polymer modifications, and as a precursor for fine chemicals. The compound offers high purity and stability, supporting precise synthetic pathways.
1573-17-7 structure
Product Name:1,4-Diacetyl-2-butyne-1,4-diol
CAS No:1573-17-7
MF:C8H10O4
MW:170.162602901459
MDL:MFCD07369301
CID:83798
PubChem ID:87564958
Update Time:2025-06-17
1,4-Diacetyl-2-butyne-1,4-diol Chemical and Physical Properties
Names and Identifiers
-
- But-2-yne-1,4-diyl diacetate
- 1,6-Diacetoxyhexane
- 2-Butyne-1,4-diol diacetate
- 1,4-Diacetoxy-2-butyne
- 1,4-Diacetyl-2-butyne-1,4-diol
- 4-acetyloxybut-2-ynyl acetate
- Bis(acetoxymethyl)acetylene
- 2-Butyne-1,4-diol 1,4-diacetate
- NSC 76565
- Butynediol diacetate
- 2-Butyne-1,4-diol, diacetate
- 2-Butyne-1,4-diol, 1,4-diacetate
- 2-Butyne-1, diacetate
- 1,4-diacetoxy-but-2-yne
- 2-Butynediol-1,4-diacetate
- ghl.PD_Mitscher_leg0.686
- TVIMIQVBDDNCCR-UHFFFAOYSA-N
- NSC76565
- SBB
- B2087
- But-2-yne-1,4-diyldiacetate
- 1573-17-7
- AS-60941
- AI3-26931
- 4-(Acetyloxy)-2-butynyl acetate #
- DTXSID40883697
- NS00048599
- MFCD00014982
- Z2RUC6Y44A
- D88893
- NSC-76565
- 2-Butyn-1,4-diol diacetate
- InChI=1/C8H10O4/c1-7(9)11-5-3-4-6-12-8(2)10/h5-6H2,1-2H
- SCHEMBL487316
- 2-Butyne-1,4-diol diacetate, 95%
- FT-0666329
- AKOS005215912
- 2-Butyne-1,4-diyl diacetate
- FT-0664175
- EINECS 216-394-4
- 4-(acetyloxy)but-2-yn-1-yl acetate
- J-009562
- DTXCID10885148
-
- MDL： MFCD07369301
- Inchi： 1S/C8H10O4/c1-7(9)11-5-3-4-6-12-8(2)10/h5-6H2,1-2H3
- InChI Key： TVIMIQVBDDNCCR-UHFFFAOYSA-N
- SMILES： O(C(C)=O)CC#CCOC(C)=O
Computed Properties
- Exact Mass: 170.05800
- Monoisotopic Mass: 170.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.1
- Topological Polar Surface Area: 52.6
Experimental Properties
- Color/Form: Solids
- Density: 1.125 g/mL at 25 °C(lit.)
- Melting Point: 102 ºC
- Boiling Point: 235°C(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.454(lit.)
- PSA: 52.60000
- LogP: 0.11600
- Solubility: Not determined
1,4-Diacetyl-2-butyne-1,4-diol Security Information
- Hazardous Material transportation number：3272
- WGK Germany：3
- Hazard Category Code： 10-36/37/38
- Safety Instruction： S16-S26-S36
- Risk Phrases：R10; R36/37/38
- Safety Term：S16-S26-S36
- TSCA：Yes
1,4-Diacetyl-2-butyne-1,4-diol Customs Data
- HS CODE：2915390090
- Customs Data：
China Customs Code:
2915390090Overview:
2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%
1,4-Diacetyl-2-butyne-1,4-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D154387-25G |
1,4-Diacetyl-2-butyne-1,4-diol |
1573-17-7 | >95.0%(GC) | 25g |
¥635.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D154387-5g |
1,4-Diacetyl-2-butyne-1,4-diol |
1573-17-7 | >95.0%(GC) | 5g |
¥244.90 | 2023-09-03 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B2087-25G |
1,4-Diacetoxy-2-butyne |
1573-17-7 | >95.0%(GC) | 25g |
¥510.00 | 2024-04-17 | |
| abcr | AB115228-5 g |
1,4-Diacetoxy-2-butyne, 95%; . |
1573-17-7 | 95% | 5 g |
€76.00 | 2023-07-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D869123-5g |
1,4-Diacetoxy-2-butyne |
1573-17-7 | 95% | 5g |
197.10 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | B103268-5ML |
1,4-Diacetyl-2-butyne-1,4-diol |
1573-17-7 | 95% | 5ML |
￥282.1 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | B103268-25ML |
1,4-Diacetyl-2-butyne-1,4-diol |
1573-17-7 | 95% | 25ML |
￥1294.04 | 2022-02-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | NV619-5g |
1,4-Diacetyl-2-butyne-1,4-diol |
1573-17-7 | 95.0%(GC) | 5g |
￥386.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | NV619-1g |
1,4-Diacetyl-2-butyne-1,4-diol |
1573-17-7 | 95.0%(GC) | 1g |
￥127.0 | 2022-06-10 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A18182-5g |
1,4-Diacetoxy-2-butyne, 97% |
1573-17-7 | 97% | 5g |
￥418.00 | 2023-03-09 |
1,4-Diacetyl-2-butyne-1,4-diol Related Literature
-
Jia Liu,Xi Wang,Chang-Liang Sun,Bi-Jie Li,Zhang-Jie shi,Min Wang Org. Biomol. Chem. 2011 9 1572
-
Zicheng Liu,Junjie Xu,Wenqing Ruan,Chen Fu,Hui-Jun Zhang,Ting-Bin Wen Dalton Trans. 2013 42 11976
-
Si-Jia Li,Jian Huang,Jin-Yu He,Rui-Jin Zhang,Hao-Dong Qian,Xue-Lin Dai,Han-Han Kong,Hao Xu RSC Adv. 2020 10 38478
-
Shi-Ya Tang,Jing Shi,Qing-Xiang Guo Org. Biomol. Chem. 2012 10 2673
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